Cas no 2248185-20-6 ((2S)-2-(2,3-Difluorophenyl)propan-1-ol)

• Product Name: (2S)-2-(2,3-Difluorophenyl)propan-1-ol
• CAS No: 2248185-20-6
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 6449742
• PubChem ID: 137942075
• Update Time: 2025-05-26

(2S)-2-(2,3-Difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248185-20-6
• EN300-6507366
• (2S)-2-(2,3-Difluorophenyl)propan-1-ol

• Inchi： 1S/C9H10F2O/c1-6(5-12)7-3-2-4-8(10)9(7)11/h2-4,6,12H,5H2,1H3/t6-/m1/s1
• InChI Key： FNNLCNDBYKOKHY-ZCFIWIBFSA-N
• SMILES： FC1C(=CC=CC=1[C@H](C)CO)F

Computed Properties

• Exact Mass: 172.06997126g/mol
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-2-(2,3-Difluorophenyl)propan-1-ol

(2S)-2-(2,3-Difluorophenyl)Propan-1-ol: A Comprehensive Overview

Introduction

Cas No 2248185-20-6, commonly referred to as (2S)-2-(2,3-Difluorophenyl)Propan-1-ol, is a chiral compound with significant applications in the fields of organic chemistry and pharmaceuticals. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

Structural Characteristics

The molecular structure of (2S)-2-(2,3-Difluorophenyl)Propan-1-ol is defined by its chiral center at the second carbon atom of the propanol chain. The presence of two fluorine atoms on the phenyl ring introduces unique electronic and steric effects, which play a crucial role in its chemical reactivity and biological activity. The (S) configuration at the chiral center further enhances its specificity in interactions with biological systems.

Synthesis Methods

The synthesis of (2S)-2-(2,3-Difluorophenyl)Propan-1-ol involves a multi-step process that typically begins with the preparation of the corresponding aldehyde or ketone intermediate. Recent advancements in asymmetric catalysis have enabled the efficient enantioselective synthesis of this compound. For instance, researchers have employed chiral ligands and enantioselective reduction techniques to achieve high yields of the desired enantiomer. These methods not only improve the overall efficiency but also reduce environmental impact by minimizing waste.

Biological Activity and Applications

Cas No 2248185-20-6 has demonstrated promising biological activity in various assays, particularly in the context of enzyme inhibition and receptor binding studies. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting specific therapeutic areas such as cancer and neurodegenerative diseases. The compound's ability to modulate key signaling pathways makes it an attractive candidate for further exploration.

Recent Research Findings

Emerging research has shed light on the mechanism of action of (2S)-2-(2,3-Difluorophenyl)Propan-1-ol, particularly its interaction with protein targets. Utilizing advanced techniques such as X-ray crystallography and molecular dynamics simulations, scientists have gained insights into its binding modes and conformational flexibility. These findings underscore the importance of stereochemistry in determining the compound's pharmacokinetic properties.

Conclusion

In summary, Cas No 2248185-20-6, or (S)-configured (2S)-Fluorinated Propanol, represents a valuable asset in contemporary organic chemistry and pharmacology. Its unique structural features, coupled with innovative synthesis methods and promising biological activity, position it as a key player in future drug development efforts. As research continues to unfold, this compound is expected to contribute significantly to advancing our understanding of complex biological systems.